Cas no 544659-42-9 (1H-Pyrazole,1-(1-oxobutyl)-(9CI))

1H-Pyrazole,1-(1-oxobutyl)-(9CI) structure
544659-42-9 structure
Product Name:1H-Pyrazole,1-(1-oxobutyl)-(9CI)
CAS No:544659-42-9
MF:C7H10N2O
MW:138.167101383209
CID:1017571
PubChem ID:4534683
Update Time:2025-04-20

1H-Pyrazole,1-(1-oxobutyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole,1-(1-oxobutyl)-(9CI)
    • 1-(1H-Pyrazol-1-yl)-1-butanone
    • 1-(1H-Pyrazol-1-yl)butan-1-one
    • 544659-42-9
    • DB-322992
    • AKOS003864458
    • 1H-PYRAZOLE, 1-(1-OXOBUTYL)-
    • SCHEMBL9101772
    • Inchi: 1S/C7H10N2O/c1-2-4-7(10)9-6-3-5-8-9/h3,5-6H,2,4H2,1H3
    • InChI Key: SLLHUNDROCSOIS-UHFFFAOYSA-N
    • SMILES: O=C(CCC)N1C=CC=N1

Computed Properties

  • Exact Mass: 138.079312947g/mol
  • Monoisotopic Mass: 138.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 34.9Ų

1H-Pyrazole,1-(1-oxobutyl)-(9CI) Related Literature

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